molecular formula C7H7NO5S B8745651 2-(Sulfamoyloxy)benzoic acid CAS No. 115438-18-1

2-(Sulfamoyloxy)benzoic acid

Cat. No.: B8745651
CAS No.: 115438-18-1
M. Wt: 217.20 g/mol
InChI Key: QTSWEUQHTHVJLT-UHFFFAOYSA-N
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Description

2-(Sulfamoyloxy)benzoic acid is a useful research compound. Its molecular formula is C7H7NO5S and its molecular weight is 217.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

115438-18-1

Molecular Formula

C7H7NO5S

Molecular Weight

217.20 g/mol

IUPAC Name

2-sulfamoyloxybenzoic acid

InChI

InChI=1S/C7H7NO5S/c8-14(11,12)13-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)(H2,8,11,12)

InChI Key

QTSWEUQHTHVJLT-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(=O)O)OS(=O)(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 2-[[(phenylmethyl)aminosulfonyl]oxy]benzoic acid (phenylmethyl)ester sodium salt (35.3 g, 0.076 mole) in methanol (500 ml) was added 6.2 ml of concentrated hydrochloric acid and 2 g of 5% palladium on carbon catalyst wetted with methanol (50 ml). The mixture was hydrogenated for 4 hr and filtered. The filtrate was concentrated to an oil and resuspended in THF. The solids were removed by filtration and the filtrate concentrated. The residue was triturated with 1,1,1-trichloroethane, giving 8.82 g of light purple solid. The solid was dissolved in THF, treated with activated charcoal, filtered, and concentrated again. The residue was recrystallized from 1,1,1-trichloroethane to give 6.5 g of white solid, mp 139°-140° C.
Name
2-[[(phenylmethyl)aminosulfonyl]oxy]benzoic acid (phenylmethyl)ester sodium salt
Quantity
35.3 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
6.2 mL
Type
reactant
Reaction Step Two
Quantity
2 g
Type
catalyst
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Quantity
50 mL
Type
solvent
Reaction Step Five

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